Cas no 289623-01-4 (N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2-phenoxyacetamide)

N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2-phenoxyacetamide is a thiazolidinone derivative characterized by its unique heterocyclic structure incorporating a sulfanylidene group and a phenoxyacetamide moiety. This compound exhibits potential as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. Its structural features, including the 4-oxo-thiazolidine core, may contribute to enhanced binding affinity in biological systems, making it relevant for medicinal chemistry applications. The presence of both sulfur and oxygen functionalities allows for diverse reactivity, facilitating further derivatization. This compound is of interest in research settings for exploring structure-activity relationships in drug discovery, particularly in antimicrobial or anti-inflammatory agent development.

N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2-phenoxyacetamide structure

289623-01-4 structure

Product Name:N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2-phenoxyacetamide

CAS No:289623-01-4

MF:C₁₁H₁₀N₂O₃S₂

MW:282.338699817657

CID:5709610

PubChem ID:2139608

Update Time:2025-11-03

N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

- HMS2591I04
- N-(4-oxo-2-thioxo-1,3-thiazolan-3-yl)-2-phenoxyacetamide
- N-(4-oxo-2-thioxothiazolidin-3-yl)-2-phenoxyacetamide
- SR-01000012716-1
- Oprea1_056482
- AKOS000811569
- SR-01000012716
- F1441-0229
- HMS1653O22
- MS-1583
- 289623-01-4
- CHEMBL1480829
- Z91333524
- MLS000755720
- N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2-phenoxyacetamide
- SMR000337382
- N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2-phenoxyacetamide
- Inchi： 1S/C11H10N2O3S2/c14-9(6-16-8-4-2-1-3-5-8)12-13-10(15)7-18-11(13)17/h1-5H,6-7H2,(H,12,14)
- InChI Key： QBWUPEPRENQSRZ-UHFFFAOYSA-N
- SMILES： S1C(N(C(C1)=O)NC(COC1C=CC=CC=1)=O)=S

Computed Properties

Exact Mass: 282.01328453g/mol
Monoisotopic Mass: 282.01328453g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 356
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 116Å²

N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2-phenoxyacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1441-0229-2μmol	N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2-phenoxyacetamide	289623-01-4	90%+	2μmol	$57.0	2023-07-29
Life Chemicals	F1441-0229-5μmol	N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2-phenoxyacetamide	289623-01-4	90%+	5μmol	$63.0	2023-07-29
Life Chemicals	F1441-0229-10μmol	N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2-phenoxyacetamide	289623-01-4	90%+	10μmol	$69.0	2023-07-29
Life Chemicals	F1441-0229-20μmol	N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2-phenoxyacetamide	289623-01-4	90%+	20μmol	$79.0	2023-07-29
Life Chemicals	F1441-0229-1mg	N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2-phenoxyacetamide	289623-01-4	90%+	1mg	$54.0	2023-07-29
Life Chemicals	F1441-0229-2mg	N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2-phenoxyacetamide	289623-01-4	90%+	2mg	$59.0	2023-07-29
Life Chemicals	F1441-0229-3mg	N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2-phenoxyacetamide	289623-01-4	90%+	3mg	$63.0	2023-07-29
Life Chemicals	F1441-0229-4mg	N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2-phenoxyacetamide	289623-01-4	90%+	4mg	$66.0	2023-07-29
Life Chemicals	F1441-0229-5mg	N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2-phenoxyacetamide	289623-01-4	90%+	5mg	$69.0	2023-07-29
Life Chemicals	F1441-0229-10mg	N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2-phenoxyacetamide	289623-01-4	90%+	10mg	$79.0	2023-07-29

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Additional information on N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2-phenoxyacetamide

Research Update on N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2-phenoxyacetamide (CAS: 289623-01-4)

Recent studies on N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2-phenoxyacetamide (CAS: 289623-01-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazolidinone scaffold, has garnered attention due to its promising pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications for future drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the molecular mechanisms underlying the anticancer effects of N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2-phenoxyacetamide. Using in vitro assays, the team demonstrated that the compound selectively inhibits the proliferation of cancer cells by targeting key signaling pathways, such as the PI3K/AKT/mTOR axis. Notably, the compound exhibited low cytotoxicity against normal cells, suggesting a favorable safety profile. These findings underscore its potential as a targeted therapy for malignancies with dysregulated PI3K signaling.

Another significant advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, which explored the antimicrobial efficacy of N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2-phenoxyacetamide against multidrug-resistant bacterial strains. The study employed a combination of molecular docking and in vitro susceptibility testing to elucidate the compound's binding affinity for bacterial enzymes involved in cell wall synthesis. Results indicated potent inhibitory activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli, positioning it as a candidate for addressing antibiotic resistance.

Further research has focused on optimizing the pharmacokinetic properties of N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2-phenoxyacetamide. A 2023 study in European Journal of Pharmaceutical Sciences utilized prodrug strategies to enhance its oral bioavailability and metabolic stability. By modifying the phenoxyacetamide moiety, researchers achieved improved plasma half-life and tissue distribution in rodent models, paving the way for future clinical trials.

In conclusion, N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2-phenoxyacetamide (CAS: 289623-01-4) represents a versatile scaffold with broad therapeutic potential. Recent studies have elucidated its mechanisms of action, optimized its drug-like properties, and validated its efficacy in preclinical models. Future research should focus on translational studies to evaluate its safety and efficacy in human trials, as well as explore its applications in combination therapies.